Cas no 138332-79-3 ((1beta,2beta,3beta,4beta)-N-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-2,3-bicyclo[2.2.1]hept-5-enedicarbimide)

• Product Name: (1beta,2beta,3beta,4beta)-N-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-2,3-bicyclo[2.2.1]hept-5-enedicarbimide
• CAS No: 138332-79-3
• MF: C₂₁H₂₇N₅O₂
• MW: 381.47
• CID: 2361241
• PubChem ID: 101610354
• Update Time: 2024-12-10

(1beta,2beta,3beta,4beta)-N-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-2,3-bicyclo[2.2.1]hept-5-enedicarbimide Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,7R,7aS)-2-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione
• (3aR,4R,7S,7aS)-2-(4-(4-(Pyrimidin-2-yl)piperazin-1-yl)butyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• (1beta,2beta,3beta,4beta)-N-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-2,3-bicyclo[2.2.1]hept-5-enedicarbimide
• (3aR,4R,7S,7aS)-2-(4-(4-(Pyrimidin-2-yl)piperazin-1-yl)butyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione(relative)
• (1S,2S,6R,7R)-4-[4-(4-Pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dio
• 138332-79-3
• (1S,2S,6R,7R)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• 87721-89-9
• (1R,2R,6S,7S)-4-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-4-azatricyclo[5.2.1.0,dec-8-ene-3,5-dione

• Inchi： 1S/C21H27N5O2/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21/h3-7,15-18H,1-2,8-14H2/t15-,16+,17+,18-
• InChI Key： JVHAASOSSONHOU-FZDBZEDMSA-N
• SMILES： O=C1[C@H]2[C@@H]3C=C[C@@H](C3)[C@H]2C(N1CCCCN1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 381.21647512 g/mol
• Monoisotopic Mass: 381.21647512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6
• Molecular Weight: 381.5